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Compound of Interest

Compound Name: 4-Iodobutyl Pivalate

Cat. No.: B1600598 Get Quote

This guide provides a comprehensive overview of the essential safety and handling

precautions for 4-Iodobutyl Pivalate (CAS No. 82131-05-3). As a reactive alkylating agent, its

utility in organic synthesis, particularly in the introduction of the pivaloyloxymethyl (POM)

protecting group, is significant. However, its chemical nature necessitates a robust

understanding and implementation of stringent safety protocols to mitigate risks to personnel

and the research environment. This document moves beyond a simple checklist, delving into

the causality behind each recommendation to empower researchers with the knowledge to

handle this compound responsibly.

Compound Identification and Physicochemical
Properties
A foundational element of safe handling is a thorough understanding of the compound's identity

and physical characteristics. 4-Iodobutyl pivalate is an ester functionalized with a terminal

iodide, a good leaving group that dictates its reactivity and potential hazards. While

comprehensive experimental data is limited, the key properties are summarized below.

Table 1: Physicochemical Properties of 4-Iodobutyl Pivalate
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Property Value Source

IUPAC Name
4-iodobutyl 2,2-

dimethylpropanoate
[1]

CAS Number 82131-05-3 [1][2][3][4]

Molecular Formula C₉H₁₇IO₂ [1][3]

Molecular Weight 284.14 g/mol [1][3]

Appearance
Not specified; similar iodo-

compounds are liquids.

Purity Typically supplied at ≥95% [1]

Note: As this compound is provided for early discovery research, some physical properties like

boiling point and density have not been fully characterized.[3] Researchers must assume the

potential for volatility and handle it accordingly.

Hazard Identification and Toxicological Profile
4-Iodobutyl pivalate is classified under the Globally Harmonized System (GHS) as an irritant

and harmful. The primary routes of exposure are ingestion, skin contact, eye contact, and

inhalation. The lack of extensive toxicological studies means it should be handled with the

utmost care, treating it as a substance with unknown long-term effects.[5]

Table 2: GHS Hazard Classification for 4-Iodobutyl Pivalate
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Pictogram GHS Class Hazard Code
Hazard
Statement

Source

alt text
Acute Toxicity,

Oral
H302

Harmful if

swallowed
[1]

Skin

Corrosion/Irritatio

n

H315
Causes skin

irritation
[1]

Serious Eye

Damage/Irritation
H319

Causes serious

eye irritation
[1]

STOT - Single

Exposure
H335

May cause

respiratory

irritation

[1]

The causality for these hazards lies in its structure. As an alkyl iodide, it is an alkylating agent

capable of reacting with biological nucleophiles, which can lead to cellular damage. The ester

group can be hydrolyzed in vivo, potentially releasing pivalic acid and 4-iodobutanol, each with

its own toxicological profile. Therefore, preventing direct contact is the cornerstone of its safe

use.

Exposure Control and Personal Protective
Equipment (PPE)
A multi-layered PPE strategy is mandatory to prevent exposure. The selection of PPE should

be based on a thorough risk assessment of the specific experimental procedure.[6]

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification
Rationale and Best
Practices

Hand Protection
Chemical-resistant gloves

(Nitrile minimum)

Nitrile gloves provide adequate

protection against incidental

splashes. For prolonged

handling or immersion,

heavier-duty gloves such as

butyl rubber should be

considered. Always double-

glove. Inspect gloves for tears

or pinholes before use and

wash hands thoroughly after

removal.[6][7]

Eye & Face Protection

ANSI Z87.1-compliant safety

glasses with side shields and a

full-face shield.

Due to the H319 classification

(Causes serious eye irritation),

standard safety glasses are

insufficient. A face shield must

be worn over safety glasses to

protect against splashes

during transfers or reactions.

[7][8] Contact lenses should

not be worn.[7]

Body Protection
Flame-retardant lab coat and

chemical-resistant apron.

A fully fastened lab coat

protects the skin on the arms

and torso. An apron provides

an additional barrier against

spills of this irritating and

potentially corrosive liquid.

Ensure clothing covers all

exposed skin.[8][9]

Respiratory Protection Use only in a certified chemical

fume hood.

The H335 hazard (May cause

respiratory irritation) mandates

that all handling of 4-Iodobutyl

pivalate must occur within a

fume hood to control vapor
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exposure.[5] A respirator may

be required for large-scale

work or in the event of a

ventilation failure, based on

site-specific risk assessment.

[10]

PPE Donning and Doffing Workflow
Correctly putting on and removing PPE is critical to prevent cross-contamination. The

sequence is designed to ensure the most contaminated items are removed first and that clean

hands do not touch contaminated surfaces.

Donning Sequence (Clean Area)

Doffing Sequence (At Exit of Work Area)

1. Lab Coat
& Apron

2. Safety Glasses
& Face Shield

3. Gloves
(Double Layer)

1. Outer Gloves
(Contaminated)

2. Face Shield
& Apron 3. Lab Coat 4. Safety Glasses 5. Inner Gloves

Click to download full resolution via product page

Caption: The logical sequence for donning and doffing PPE to minimize exposure risk.

Safe Handling and Storage Protocols
Adherence to strict laboratory protocols is essential for mitigating the risks associated with 4-
Iodobutyl pivalate.

Experimental Handling Protocol
Preparation: Before handling, ensure the chemical fume hood is operational and the sash is

at the appropriate height. Locate the nearest eyewash station and safety shower and confirm
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they are unobstructed.[7]

Aliquotting: Use non-sparking tools and conduct all transfers over a secondary containment

tray to catch any potential drips or spills.[11][12]

Reaction Setup: When setting up reactions, ensure all glassware is free of defects. If

heating, use a well-controlled heating mantle and condenser to prevent vapor release. Alkyl

iodides can be light-sensitive, so consider protecting the reaction from light by wrapping the

flask in aluminum foil.[9]

Post-Handling: After use, decontaminate all surfaces and equipment. Wash hands

thoroughly with soap and water.[7] Do not eat, drink, or smoke in the laboratory.[1]

Storage Requirements
Proper storage is crucial for maintaining the chemical's integrity and ensuring safety.

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents, acids, and bases.[11][13]

Container: Keep the container tightly closed to prevent the release of vapors.[1][9]

Segregation: Store separately from flammable materials. While not classified as flammable,

related alkyl halides can be combustible.[9]

Light Sensitivity: As a precautionary measure based on the properties of similar alkyl iodides,

store in an amber or opaque container to protect from light, which can cause degradation.[9]

Emergency Procedures
Immediate and correct response to an exposure or spill is critical. All personnel must be familiar

with these procedures before beginning work.

First-Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[1][13]
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Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water

for at least 15 minutes. Seek medical attention if irritation persists.[1]

Inhalation: Move the affected person to fresh air and keep them comfortable for breathing. If

breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Call a poison

center or doctor immediately.[1][13]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a poison center or doctor immediately.[1][13]

Spill Response Protocol
For small spills within a chemical fume hood:

Alert: Notify personnel in the immediate area.

Isolate: Restrict access to the area.

Contain: Use an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent

pads) to absorb the spill. Do not use combustible materials like paper towels.

Neutralize & Collect: Working from the outside in, carefully collect the absorbent material

using non-sparking tools and place it into a designated, labeled hazardous waste container.

Decontaminate: Clean the spill area with a suitable solvent, collecting the cleaning materials

as hazardous waste.

Ventilate: Allow the area to ventilate before resuming work.

For large spills, or any spill outside of a fume hood, evacuate the area immediately and contact

your institution's Environmental Health and Safety (EHS) department.[14]
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Spill Occurs

1. Alert Personnel
 in Area

2. Don Appropriate PPE
(Gloves, Goggles, Apron)

3. Cover with Inert
Absorbent Material

4. Collect Waste with
Non-Sparking Tools

5. Place in Labeled
Hazardous Waste Container

6. Decontaminate
Spill Area

Spill Secured

Click to download full resolution via product page

Caption: A stepwise workflow for responding to a small chemical spill in a controlled
environment.
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Waste Disposal
Disposal of 4-Iodobutyl pivalate and its associated waste must be handled in strict

accordance with local, state, and federal regulations. Under no circumstances should it be

disposed of down the drain or in the regular trash.[15][16]

Disposal Protocol
Waste Collection: All waste containing 4-Iodobutyl pivalate, including reaction residues,

contaminated absorbent materials, and disposables, must be collected in a designated, leak-

proof, and chemically compatible container.[16][17]

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name, "4-Iodobutyl Pivalate".[15][17] Keep the container closed except when

adding waste.

Storage: Store the sealed waste container in a designated secondary containment area until

collection.

Empty Containers: Empty containers must be triple-rinsed with a suitable solvent (e.g.,

acetone or ethanol). The first rinse must be collected and disposed of as hazardous waste.

[15][17] After rinsing and air-drying, the label must be completely defaced or removed before

the container can be discarded as regular lab glass or plastic.[17]

Pickup: Arrange for disposal through your institution's licensed hazardous waste

management service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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